Cas no 1227564-68-2 (3,6-Bis(4-fluorophenyl)pyridine-2-acetonitrile)

• Product Name: 3,6-Bis(4-fluorophenyl)pyridine-2-acetonitrile
• CAS No: 1227564-68-2
• MF: C₁₉H₁₂F₂N₂
• MW: 306.308791160584
• CID: 4913767
• Update Time: 2025-06-09

3,6-Bis(4-fluorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,6-bis(4-fluorophenyl)pyridine-2-acetonitrile
• 3,6-Bis(4-fluorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C19H12F2N2/c20-15-5-1-13(2-6-15)17-9-10-18(23-19(17)11-12-22)14-3-7-16(21)8-4-14/h1-10H,11H2
• InChI Key： CFFROKYHKAEHOJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(C2C=CC(=CC=2)F)N=C1CC#N

Computed Properties

• Exact Mass: 306.097
• Monoisotopic Mass: 306.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 36.7

Additional information on 3,6-Bis(4-fluorophenyl)pyridine-2-acetonitrile

Comprehensive Overview of 3,6-Bis(4-fluorophenyl)pyridine-2-acetonitrile (CAS No. 1227564-68-2)

3,6-Bis(4-fluorophenyl)pyridine-2-acetonitrile (CAS No. 1227564-68-2) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique bis(4-fluorophenyl) substitution pattern, is widely studied for its potential applications in drug discovery, organic electronics, and advanced material synthesis. The presence of both fluorophenyl groups and a pyridine-acetonitrile backbone contributes to its versatile reactivity and functional properties.

In recent years, the demand for fluorinated organic compounds like 3,6-Bis(4-fluorophenyl)pyridine-2-acetonitrile has surged due to their enhanced stability, bioavailability, and electronic properties. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and photoactive materials. The compound’s CAS No. 1227564-68-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies on structure-activity relationships (SAR) and molecular design.

One of the key trends driving interest in 3,6-Bis(4-fluorophenyl)pyridine-2-acetonitrile is its potential application in targeted drug delivery systems. With the rise of personalized medicine, scientists are exploring how fluorinated compounds can improve drug selectivity and reduce side effects. Additionally, its pyridine-acetonitrile moiety is being investigated for use in organic light-emitting diodes (OLEDs) and photovoltaic cells, aligning with the global push for sustainable energy solutions.

The synthesis of 3,6-Bis(4-fluorophenyl)pyridine-2-acetonitrile typically involves multi-step organic reactions, including cross-coupling and cyanation processes. Optimizing these methods to achieve high yields and purity is a common focus in synthetic chemistry forums. Questions like "How to synthesize 3,6-Bis(4-fluorophenyl)pyridine-2-acetonitrile?" or "What are the spectroscopic properties of CAS 1227564-68-2?" are frequently encountered in research communities, highlighting the compound’s technical complexity.

From a commercial perspective, 3,6-Bis(4-fluorophenyl)pyridine-2-acetonitrile is often listed by specialty chemical suppliers catering to pharmaceutical and material science industries. Its CAS No. 1227564-68-2 serves as a critical identifier for procurement and regulatory compliance. The compound’s niche applications, such as in fluorescent probes or catalysis, further underscore its value in high-tech sectors.

In summary, 3,6-Bis(4-fluorophenyl)pyridine-2-acetonitrile (CAS No. 1227564-68-2) represents a promising candidate for interdisciplinary research. Its structural features and functional versatility make it a subject of ongoing exploration in both academia and industry. As advancements in fluorine chemistry and materials engineering continue, this compound is poised to play a pivotal role in innovative scientific developments.